Cas no 2172497-42-4 ((5-bromothiophen-3-yl)methanesulfonyl fluoride)

• Product Name: (5-bromothiophen-3-yl)methanesulfonyl fluoride
• CAS No: 2172497-42-4
• MF: C₅H₄BrFO₂S₂
• MW: 259.116461753845
• CID: 6330310
• PubChem ID: 165868557
• Update Time: 2025-11-01

(5-bromothiophen-3-yl)methanesulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• (5-bromothiophen-3-yl)methanesulfonyl fluoride
• 2172497-42-4
• EN300-1451415

• Inchi： 1S/C5H4BrFO2S2/c6-5-1-4(2-10-5)3-11(7,8)9/h1-2H,3H2
• InChI Key： NWKZAHVUPRNVOE-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CS1)CS(=O)(=O)F

Computed Properties

• Exact Mass: 257.88201g/mol
• Monoisotopic Mass: 257.88201g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 70.8Ų

Additional information on (5-bromothiophen-3-yl)methanesulfonyl fluoride

Introduction to (5-bromothiophen-3-yl)methanesulfonyl fluoride (CAS No. 2172497-42-4)

(5-bromothiophen-3-yl)methanesulfonyl fluoride is a specialized organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. With the CAS number 2172497-42-4, this compound serves as a crucial intermediate in the synthesis of various biologically active molecules. Its unique structural features, combining a thiophene ring with a bromine substituent and a methanesulfonyl fluoride group, make it a versatile building block for the development of novel therapeutic agents.

The compound's molecular structure consists of a thiophene core, which is an aromatic heterocycle containing sulfur, and is flanked by a bromine atom at the 5-position and a methanesulfonyl fluoride group at the 3-position. This arrangement imparts specific reactivity that is highly valuable in synthetic chemistry. The methanesulfonyl fluoride moiety, in particular, is known for its ability to participate in nucleophilic substitution reactions, making it a preferred choice for introducing sulfonyl groups into target molecules.

In recent years, there has been a surge in research focused on developing new drugs targeting complex diseases such as cancer, inflammation, and neurodegenerative disorders. (5-bromothiophen-3-yl)methanesulfonyl fluoride has emerged as a key intermediate in the synthesis of small-molecule inhibitors that modulate critical biological pathways. For instance, studies have demonstrated its utility in generating thiophene-based sulfonamides, which exhibit potent activity against enzymes involved in tumor proliferation and survival.

One of the most compelling applications of this compound is in the development of kinase inhibitors. Kinases are enzymes that play a pivotal role in cell signaling pathways, and their dysregulation is often associated with various diseases. Researchers have leveraged (5-bromothiophen-3-yl)methanesulfonyl fluoride to synthesize novel inhibitors that selectively target specific kinases, thereby disrupting aberrant signaling networks. These inhibitors have shown promise in preclinical studies, highlighting their potential as lead compounds for further drug development.

The reactivity of the methanesulfonyl fluoride group also makes it an attractive moiety for introducing fluorine atoms into biologically active molecules. Fluorine substitution can significantly enhance the pharmacokinetic properties of drug candidates, including their metabolic stability and bioavailability. By incorporating fluorine atoms derived from (5-bromothiophen-3-yl)methanesulfonyl fluoride, chemists can fine-tune the properties of their synthetic targets to improve their overall efficacy.

Moreover, the bromine substituent on the thiophene ring provides another layer of reactivity that can be exploited in synthetic strategies. Brominated compounds are frequently used in medicinal chemistry due to their ability to undergo cross-coupling reactions with various nucleophiles. This versatility allows for the construction of complex molecular architectures with precision, enabling the creation of highly specific drug candidates.

Recent advances in computational chemistry have further enhanced the utility of (5-bromothiophen-3-yl)methanesulfonyl fluoride. By employing sophisticated modeling techniques, researchers can predict the structural and functional properties of molecules derived from this intermediate with remarkable accuracy. This has accelerated the discovery process, allowing for rapid screening and optimization of potential drug candidates.

In conclusion, (5-bromothiophen-3-yl)methanesulfonyl fluoride (CAS No. 2172497-42-4) is a multifaceted compound that plays a pivotal role in modern pharmaceutical research. Its unique structural features and reactivity make it an invaluable tool for synthesizing biologically active molecules targeting various diseases. As research continues to uncover new applications for this compound, its importance in drug discovery is likely to grow even further.